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Compound of Interest

(1R,2R)-(*)-1,2-
Compound Name: o
Diaminocyclohexane L-tartrate

cat. No.: B1312929

An In-depth Technical Guide to (1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate is a chiral compound of significant interest in
the fields of chemistry and drug development. Its primary utility lies in its role as a resolving
agent for racemic mixtures and as a precursor for the synthesis of a wide array of chiral ligands
and catalysts.[1][2][3] The stereochemistry of this compound makes it a valuable tool in
asymmetric synthesis, where the control of chirality is paramount for the desired biological
activity and specificity of pharmaceutical compounds. This guide provides a comprehensive
overview of its chemical and physical properties, detailed experimental protocols for its
synthesis, and its applications in the development of chiral molecules.

Chemical and Physical Properties

The fundamental properties of (1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate are
summarized in the table below. This data is essential for its handling, characterization, and
application in experimental settings.
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Property

Value

Reference

CAS Number

39961-95-0

[L]14]E5106]17]

Molecular Formula

CesH14N2 - C4HsOs

[1](7]

Molecular Weight 264.28 g/mol [11[7118]
White to light yellow to light

Appearance [4]
orange powder/crystal

Melting Point 273 °C (decomposes) [516][9]

Optical Activity

[0]20/D +12.5° (c=4 in H20)

[9]

Purity

295% to >99%

(11141071

Synonyms

(1R)-trans-1,2-
Diaminocyclohexane L-
Tartrate, (1R,2R)-cyclohexane-
1,2-diamine; (2R,3R)-2,3-
dihydroxybutanedioic acid

[1]14]

InChl Key

GDOTUTAQOJUZOF-
ZXZVGZDWSA-N

[9]

SMILES

N[C@ @H]1CCCC[C@H]1N.O
~-INVALID-LINK--
C(0)=0">C@HC(0)=0

[°]

Experimental Protocols

The synthesis of enantiomerically pure (1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate is a

critical process, typically achieved through the resolution of a racemic mixture of trans-1,2-

diaminocyclohexane using L-(+)-tartaric acid as a chiral resolving agent.[10][11]

Resolution of (*)-trans-1,2-Diaminocyclohexane

This protocol describes the classical method for obtaining the (1R,2R)-enantiomer as its L-

tartrate salt.

Materials:
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(¥)-trans-1,2-Diaminocyclohexane
L-(+)-Tartaric acid

Distilled water

Methanol

Glacial acetic acid (optional, can facilitate precipitation)[12][13]

Procedure:[12][14]

Dissolve L-(+)-tartaric acid (0.99 mol) in distilled water (400 mL) in a 1 L beaker with stirring
until a clear solution is obtained.

Slowly add the mixture of cis- and trans-1,2-diaminocyclohexane (1.94 mol) to the tartaric
acid solution. The addition should be controlled to maintain the reaction temperature around
70 °C.

(Optional) Add glacial acetic acid (1.75 mol) to the solution, controlling the rate to keep the
temperature at approximately 90 °C. A white precipitate should form.

Vigorously stir the resulting slurry while allowing it to cool to room temperature over a period
of 2 hours.

Further, cool the mixture in an ice bath to <5 °C for 2 hours to maximize precipitation.
Collect the precipitate by vacuum filtration.

Wash the filter cake with cold (5 °C) water (100 mL), followed by several rinses with
methanol (5 x 100 mL).

Dry the solid under vacuum at 40 °C to yield (1R,2R)-(+)-1,2-Diaminocyclohexane L-
tartrate as a white solid.

Recrystallization for Purity Enhancement

To achieve higher enantiomeric purity, a recrystallization step can be performed.
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Procedure:[14]

e Suspend the crude (1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate in a minimal amount of
hot water (90 °C to 120 °C) to achieve complete dissolution.

¢ Allow the solution to cool slowly to room temperature.

» For further crystallization, store the solution at 4 °C overnight.

« Filter the resulting crystals, wash with ice-cold water and then with methanol.

e Dry the purified crystals under vacuum. This process can be repeated to enhance purity.

Solubility Data

The solubility of (1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate (DHT) is a crucial parameter
for its purification and application. Studies have shown that its solubility in binary solvent
mixtures of methanol-water, ethanol-water, and 2-propanol-water increases with temperature
and decreases with an increasing mass fraction of the alcohol.[10]

Molar Fraction Solubility

Solvent System (w/w) Temperature (K)
(x103)

Methanol (0.1) + Water (0.9) 278.15 Data not available in snippets
Methanol (0.1) + Water (0.9) 318.15 Data not available in snippets
Ethanol (0.1) + Water (0.9) 278.15 Data not available in snippets
Ethanol (0.1) + Water (0.9) 318.15 Data not available in snippets
2-Propanol (0.1) + Water (0.9) 278.15 Data not available in snippets
2-Propanol (0.1) + Water (0.9) 318.15 Data not available in snippets

Note: Specific solubility values were not available in the provided search results, but the trend
is described.

Applications in Synthesis

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.rsc.org/suppdata/sm/c2/c2sm07183e/c2sm07183e.pdf
https://www.benchchem.com/product/b1312929?utm_src=pdf-body
https://www.benchchem.com/product/b1312929?utm_src=pdf-body
https://www.researchgate.net/publication/257401303_Improved_resolution_methods_for_RR-_and_SS-cyclohexane-12-diamine_and_R-_and_S-BINOL
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The primary application of (1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate is as a precursor
for the synthesis of chiral ligands and catalysts, which are instrumental in asymmetric catalysis.
[1][2][3] The free diamine, (1R,2R)-(-)-1,2-Diaminocyclohexane, can be liberated from its
tartrate salt and is a versatile building block for creating chiral environments in metal
complexes.[15] These complexes are used to catalyze a variety of enantioselective reactions,
including hydrogenations and C-C bond-forming reactions, which are fundamental in the
synthesis of pharmaceuticals.

Visualized Workflows and Relationships
Chiral Resolution Workflow

The following diagram illustrates the key steps in the resolution of racemic trans-1,2-
diaminocyclohexane to obtain the desired (1R,2R)-enantiomer.
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(1R,2R)-(+)-1,2-Diaminocyclohexane
L-tartrate

Figure 1: Chiral Resolution Workflow

Click to download full resolution via product page

Caption: Workflow for the resolution of racemic trans-1,2-diaminocyclohexane.

Application in Chiral Ligand Synthesis

This diagram shows the logical flow from the tartrate salt to its application in asymmetric

catalysis.
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(1R,2R)-(-)-1,2-Diaminocyclohexane

Synthesis of Chiral Ligand

Chiral Ligand

Figure 2: Pathway to Asymmetric Catalysis

Click to download full resolution via product page

Caption: From tartrate salt to application in asymmetric catalysis.
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Safety Information

(1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate is classified as a hazardous substance. It is
harmful if swallowed, in contact with skin, or if inhaled.[4] It causes skin and serious eye
irritation.[3] Appropriate personal protective equipment, including gloves, eye protection, and a
dust mask, should be worn when handling this chemical.[9] Store in a well-ventilated place and
keep the container tightly closed.

Conclusion

(1R,2R)-(+)-1,2-Diaminocyclohexane L-tartrate is a cornerstone chiral auxiliary in modern
synthetic chemistry. Its well-defined stereochemistry and the robustness of the protocols for its
preparation make it an invaluable resource for researchers and professionals in drug
development and fine chemical synthesis. The information provided in this guide offers a
technical foundation for its effective and safe utilization in the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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